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Compound of Interest

Compound Name: 1H-Indene-2-methanol

CAS No.: 18096-68-9

Cat. No.: B172654

Get Quote

This technical guide provides an in-depth exploration of the spectroscopic techniques used to

characterize the molecular structure of 1H-Indene-2-methanol. Tailored for researchers,

scientists, and professionals in drug development, this document offers a detailed analysis of

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. The

guide emphasizes the causal relationships behind experimental choices and provides a

framework for the structural elucidation of this and similar molecules.

Introduction
1H-Indene-2-methanol is a bifunctional molecule incorporating a planar indene ring system

and a primary alcohol. This unique combination of an aromatic, cyclic alkene and a hydroxyl

group makes it a valuable synthon in organic chemistry and a scaffold of interest in medicinal

chemistry. Accurate and unambiguous structural confirmation is paramount for its application in

any synthetic or biological context. Spectroscopic methods provide a non-destructive and

highly informative means to achieve this confirmation. This guide will delve into the theoretical

underpinnings and practical application of NMR, IR, and MS for the comprehensive

characterization of 1H-Indene-2-methanol.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for elucidating the carbon-hydrogen

framework of an organic molecule. By probing the magnetic properties of atomic nuclei,

primarily ¹H and ¹³C, we can map out the connectivity and chemical environment of each atom.

¹H NMR Spectroscopy: Unraveling the Proton
Environment
Theoretical Framework: Proton NMR (¹H NMR) spectroscopy provides information on the

number of different types of protons, their relative numbers, and their proximity to other protons

in the molecule. The chemical shift (δ) of a proton is influenced by its electronic environment;

protons near electronegative atoms or in aromatic systems are deshielded and appear at

higher chemical shifts (downfield). Spin-spin coupling, observed as the splitting of a signal into

multiple peaks (a multiplet), reveals the number of neighboring protons.

Predicted ¹H NMR Spectrum of 1H-Indene-2-methanol:

While a definitive, publicly available spectrum for 1H-Indene-2-methanol is not readily

accessible, we can predict the expected chemical shifts and multiplicities based on the analysis

of similar indene derivatives and general principles of NMR spectroscopy.[1]

Proton Assignment
Predicted Chemical

Shift (δ, ppm)
Predicted Multiplicity Integration

H-4, H-7 (Aromatic) ~ 7.2 - 7.5 Multiplet 2H

H-5, H-6 (Aromatic) ~ 7.0 - 7.2 Multiplet 2H

H-3 (Vinylic) ~ 6.5
Singlet (or narrow

triplet)
1H

-CH₂OH (Methylene) ~ 4.2 Doublet 2H

-OH (Hydroxyl)
Variable (typically 1.5

- 3.5)
Singlet (broad) 1H

H-1 (Methylene) ~ 3.4
Singlet (or narrow

multiplet)
2H
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Causality in Chemical Shifts:

Aromatic Protons (H-4, H-5, H-6, H-7): These protons are part of the benzene ring of the

indene system and are deshielded due to the ring current effect, hence their downfield

appearance.

Vinylic Proton (H-3): This proton is on the double bond of the five-membered ring and is

expected to be deshielded, though typically less so than the aromatic protons.

Methylene Protons (-CH₂OH): These protons are adjacent to the electron-withdrawing

oxygen atom, causing them to be significantly deshielded and shifted downfield.

Hydroxyl Proton (-OH): The chemical shift of the hydroxyl proton is highly variable and

depends on concentration, solvent, and temperature due to hydrogen bonding. It often

appears as a broad singlet.

Methylene Protons (H-1): These protons are part of the five-membered ring and are allylic to

the double bond, which causes a slight deshielding effect.

Experimental Protocol: ¹H NMR Spectroscopy

Sample Preparation: Dissolve approximately 5-10 mg of 1H-Indene-2-methanol in 0.6-0.7

mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube. The choice of

solvent is critical as it can influence chemical shifts, particularly for the hydroxyl proton.

Instrument Setup: Place the NMR tube in the spectrometer. Standard acquisition parameters

on a 300-500 MHz spectrometer are typically sufficient.

Data Acquisition: Acquire the ¹H NMR spectrum. The number of scans can be adjusted to

achieve an adequate signal-to-noise ratio.

Data Processing: Process the raw data by applying a Fourier transform, phasing the

spectrum, and integrating the signals. Reference the spectrum to the residual solvent peak

or an internal standard (e.g., TMS at 0 ppm).

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton
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Theoretical Framework: Carbon-13 NMR (¹³C NMR) spectroscopy provides a map of the

carbon backbone of a molecule. Each unique carbon atom gives rise to a distinct signal. The

chemical shift of a carbon is sensitive to its hybridization and the electronegativity of attached

atoms.

Predicted ¹³C NMR Spectrum of 1H-Indene-2-methanol:

Carbon Assignment Predicted Chemical Shift (δ, ppm)

C-3a, C-7a (Aromatic Quaternary) ~ 143 - 146

C-2 (Vinylic) ~ 140 - 143

C-4, C-7 (Aromatic CH) ~ 124 - 128

C-5, C-6 (Aromatic CH) ~ 120 - 125

C-3 (Vinylic CH) ~ 128 - 132

-CH₂OH (Methylene) ~ 65 - 70

C-1 (Methylene) ~ 35 - 40

Causality in Chemical Shifts:

Aromatic and Vinylic Carbons: Carbons involved in sp² hybridization appear in the downfield

region of the spectrum (typically > 100 ppm).

Methylene Carbon (-CH₂OH): The carbon attached to the hydroxyl group is deshielded due

to the electronegativity of the oxygen atom.

Methylene Carbon (C-1): This sp³ hybridized carbon appears in the upfield region of the

spectrum.

Experimental Protocol: ¹³C NMR Spectroscopy

Sample Preparation: The same sample prepared for ¹H NMR can be used.

Instrument Setup: Configure the spectrometer for ¹³C NMR acquisition. Proton decoupling is

typically employed to simplify the spectrum to single lines for each carbon.
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Data Acquisition: Acquire the ¹³C NMR spectrum. A larger number of scans is usually

required compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

Data Processing: Process the data similarly to the ¹H NMR spectrum, referencing it to the

deuterated solvent signal.

Visualization of NMR Assignments

[C₁₀H₁₀O]⁺
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- •CH₂OH

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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